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Compound of Interest

Compound Name: Ethyl indole-2-carboxylate

Cat. No.: B386271 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical reagents like Ethyl indole-2-carboxylate are paramount. This guide

provides a procedural overview of the proper disposal methods, emphasizing safety and

regulatory compliance.

Ethyl indole-2-carboxylate is classified as a skin and eye irritant and is harmful if swallowed.

[1][2] Adherence to proper personal protective equipment (PPE) and disposal protocols is

crucial to mitigate risks in a laboratory setting.

Quantitative Data Summary
The following table summarizes the key quantitative data for Ethyl indole-2-carboxylate,

compiled from various safety data sheets and chemical databases.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b386271?utm_src=pdf-interest
https://www.benchchem.com/product/b386271?utm_src=pdf-body
https://www.benchchem.com/product/b386271?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-34696/Ethyl-indole-2-carboxylate-SDS-MedChemExpress.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-indole-2-carboxylate
https://www.benchchem.com/product/b386271?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b386271?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₁₁H₁₁NO₂ [1][2][3]

Molecular Weight 189.21 g/mol [1][2][3]

CAS Number 3770-50-1 [1][2][3]

Melting Point 122-125 °C [3]

Purity >98.0% (GC) [4]

GHS Hazard Statements H302, H315, H319, H335 [1]

Storage Class 11 (Combustible Solids) [3]

Disposal Workflow
The proper disposal of Ethyl indole-2-carboxylate is a process that must be handled with care

to ensure the safety of laboratory personnel and the environment. The following diagram

outlines the logical workflow for its disposal.
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Start: Unused or Waste
Ethyl Indole-2-carboxylate

Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Prepare a Labeled,
Sealable Waste Container

Step 3: Carefully Transfer Waste
into the Container

Step 4: Securely Seal the
Waste Container

Step 5: Store in a Designated
Chemical Waste Area

Step 6: Arrange for Disposal by a
Licensed Waste Management Company

End: Compliant Disposal

Click to download full resolution via product page

Workflow for the proper disposal of Ethyl indole-2-carboxylate.
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Experimental Protocols: Disposal and
Decontamination
While specific experimental protocols for the disposal of Ethyl indole-2-carboxylate are not

extensively detailed in the literature, the general procedure for solid chemical waste should be

followed. This involves careful collection, labeling, and disposal through a certified waste

management service.

Personal Protective Equipment (PPE): Before handling Ethyl indole-2-carboxylate, it is

mandatory to wear appropriate personal protective equipment. This includes:

Eye Protection: Safety glasses with side shields or goggles.[3]

Hand Protection: Compatible chemical-resistant gloves.[3]

Skin and Body Protection: A lab coat and, if necessary, additional protective clothing to

prevent skin contact.[1]

Respiratory Protection: For operations that may generate dust, a NIOSH-approved N95

respirator or equivalent is recommended.[3]

Disposal Procedure:

Containment: Unused or waste Ethyl indole-2-carboxylate should be collected in a

designated, properly labeled, and sealable container.

Labeling: The waste container must be clearly labeled with the chemical name ("Ethyl
indole-2-carboxylate") and the associated hazards (e.g., "Irritant," "Combustible Solid").

Storage: Store the sealed waste container in a cool, dry, and well-ventilated area designated

for chemical waste, away from incompatible materials.

Professional Disposal: The disposal of Ethyl indole-2-carboxylate must be conducted in

accordance with local, state, and federal regulations.[1] This typically involves arranging for

pickup and disposal by a licensed chemical waste management company. Do not dispose of

this chemical down the drain or in regular trash.
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Spill and Accidental Release Measures: In the event of a spill:

Evacuate: Evacuate non-essential personnel from the immediate area.

Ventilate: Ensure adequate ventilation.

Containment: Prevent further leakage or spillage if it is safe to do so.

Cleanup: Carefully sweep up the spilled solid material, avoiding dust formation, and place it

into a suitable, labeled container for disposal.[5]

Decontamination: Clean the spill area thoroughly with a suitable solvent and then with soap

and water.

Reporting: Report the incident to the appropriate safety officer or supervisor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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